Cas no 2171364-10-4 (tert-butyl N-3-(4-bromophenoxy)phenylcarbamate)

tert-butyl N-3-(4-bromophenoxy)phenylcarbamate structure
2171364-10-4 structure
Product Name:tert-butyl N-3-(4-bromophenoxy)phenylcarbamate
CAS No:2171364-10-4
MF:C17H18BrNO3
MW:364.233724117279
CID:5619278
PubChem ID:147569347
Update Time:2023-11-25

tert-butyl N-3-(4-bromophenoxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-28300259
    • 2171364-10-4
    • tert-butyl N-[3-(4-bromophenoxy)phenyl]carbamate
    • tert-butyl N-3-(4-bromophenoxy)phenylcarbamate
    • Inchi: 1S/C17H18BrNO3/c1-17(2,3)22-16(20)19-13-5-4-6-15(11-13)21-14-9-7-12(18)8-10-14/h4-11H,1-3H3,(H,19,20)
    • InChI Key: FUEWMIWSPBKIAV-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)OC1=CC=CC(=C1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 363.04701g/mol
  • Monoisotopic Mass: 363.04701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 47.6Ų

tert-butyl N-3-(4-bromophenoxy)phenylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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tert-butyl N-[3-(4-bromophenoxy)phenyl]carbamate
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Enamine
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